Cas no 1172850-63-3 (3-(1h-Imidazol-1-ylmethyl)piperidine dihydrochloride)

• Product Name: 3-(1h-Imidazol-1-ylmethyl)piperidine dihydrochloride
• CAS No: 1172850-63-3
• MF: C₉H₁₇Cl₂N₃
• MW: 238.157379865646
• CID: 4575001
• Update Time: 2025-06-08

3-(1h-Imidazol-1-ylmethyl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1h-imidazol-1-ylmethyl)piperidine dihydrochloride
• 3-((1H-Imidazol-1-yl)methyl)piperidine hydrochloride
• E70323
• 3-(imidazol-1-ylmethyl)piperidine;dihydrochloride
• 3-(1H-IMIDAZOL-1-YLMETHYL)PIPERIDINE, DIHYDROCHLORIDE
• 3-(1h-Imidazol-1-ylmethyl)piperidine dihydrochloride

• Inchi： 1S/C9H15N3.2ClH/c1-2-9(6-10-3-1)7-12-5-4-11-8-12;;/h4-5,8-10H,1-3,6-7H2;2*1H
• InChI Key： WJXRGAOCDWTFNR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(CN2C=NC=C2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 138
• Topological Polar Surface Area: 29.8

Additional information on 3-(1h-Imidazol-1-ylmethyl)piperidine dihydrochloride

Comprehensive Overview of 3-(1H-Imidazol-1-ylmethyl)piperidine Dihydrochloride (CAS No. 1172850-63-3)

3-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride (CAS No. 1172850-63-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features an imidazole ring linked to a piperidine moiety via a methylene bridge, forming a versatile scaffold for drug discovery. Its dihydrochloride salt form enhances solubility, making it particularly valuable in medicinal chemistry and biopharmaceutical applications. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and receptor modulators, aligning with current trends in targeted therapy and precision medicine.

The growing interest in 3-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride is reflected in its frequent appearance in scientific literature and patent filings. Its molecular structure allows for interactions with various biological targets, including enzymes and G-protein-coupled receptors (GPCRs), which are critical in treating conditions like inflammatory diseases and neurological disorders. Recent studies highlight its role in optimizing drug bioavailability and metabolic stability, addressing common challenges in drug development. As the demand for novel therapeutic agents rises, this compound’s relevance in high-throughput screening and lead optimization continues to expand.

From a synthetic chemistry perspective, 3-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride offers a robust platform for structure-activity relationship (SAR) studies. Its imidazole-piperidine hybrid structure is amenable to modifications, enabling researchers to fine-tune pharmacokinetic properties such as absorption, distribution, and clearance. This adaptability aligns with the industry’s shift toward fragment-based drug design, where smaller molecular fragments are optimized for enhanced binding affinity and selectivity. Additionally, its compatibility with automated synthesis workflows makes it a practical choice for combinatorial chemistry libraries.

Beyond its pharmaceutical applications, 3-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride is also explored in chemical biology for probing cellular pathways and signal transduction mechanisms. Its ability to serve as a ligand or probe in biochemical assays underscores its utility in mechanistic studies. With the rise of AI-driven drug discovery, this compound’s data-rich profile facilitates machine learning models aimed at predicting molecular interactions and off-target effects. Such advancements are pivotal in reducing attrition rates in clinical trials and accelerating time-to-market for new therapies.

In summary, 3-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride (CAS No. 1172850-63-3) exemplifies the intersection of innovative chemistry and translational research. Its multifaceted applications—from drug design to chemical probes—position it as a critical asset in addressing unmet medical needs. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in shaping the future of therapeutic innovation and biomedical breakthroughs.